N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
Description
N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, also known as DCPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound was first synthesized in the early 2000s and has since been the subject of numerous studies exploring its mechanism of action, biochemical and physiological effects, and potential future applications.
Scientific Research Applications
Anticancer Activity
A series of compounds related to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide demonstrated promising anticancer activities. These compounds were evaluated against various cancer cell lines, showing moderate to excellent activity, surpassing the reference drug etoposide in some cases (Ravinaik et al., 2021). Additionally, another study synthesized derivatives and assessed their anticancer efficacy, finding one compound particularly active against a breast cancer cell line (Salahuddin et al., 2014).
Antimycobacterial Screening
Compounds structurally similar to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide were synthesized and evaluated for antitubercular activities. One derivative, 2-chloro-N-(4-(5-(4-chlorophenyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)benzamide, emerged as a lead molecule with significant activity against Mycobacterium tuberculosis (Nayak et al., 2016).
Antimicrobial Activity
A study focused on the synthesis of 1,3,4-oxadiazole derivatives that showed potent antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as antifungal properties (Kapadiya et al., 2020). This indicates a potential application in combating infectious diseases.
Nematocidal Activity
Novel 1,2,4-oxadiazole derivatives, including those structurally related to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, showed promising nematocidal activity against Bursaphelenchus xylophilus, suggesting potential use in agricultural pest control (Liu et al., 2022).
Photolytic Properties
Research into the photochemistry of 1,3,4-oxadiazoles, which are structurally related to N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, revealed insights into their photolytic properties, potentially relevant for photochemical applications (Tsuge et al., 1977).
properties
IUPAC Name |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2N3O2/c16-10-6-7-12(17)11(8-10)14-19-20-15(22-14)18-13(21)9-4-2-1-3-5-9/h1-8H,(H,18,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZHKONODRJBAOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1-(pyridin-3-ylsulfonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2865429.png)
![ethyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate](/img/structure/B2865436.png)
![4-[bis(2-methylpropyl)sulfamoyl]-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2865446.png)
